molecular formula C23H18N2OS2 B2676622 4-(1,3-Benzothiazol-2-yl)-2-(4-methoxyphenyl)-2,3-dihydro-1,5-benzothiazepine CAS No. 297180-17-7

4-(1,3-Benzothiazol-2-yl)-2-(4-methoxyphenyl)-2,3-dihydro-1,5-benzothiazepine

Cat. No. B2676622
CAS RN: 297180-17-7
M. Wt: 402.53
InChI Key: TVYUBQLONBGZQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(1,3-Benzothiazol-2-yl)-2-(4-methoxyphenyl)-2,3-dihydro-1,5-benzothiazepine is a compound that has been studied for its potential use as a therapeutic agent. It belongs to the class of benzothiazepine derivatives and has been found to exhibit various biological activities.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

A significant aspect of research on benzothiazepine derivatives involves their chemical synthesis and structural analysis. For instance, the synthesis of structurally diverse 2,3-dihydrobenzo[b][1,4]thiazepines with substituted phenyl groups has been explored through the reaction of 3-(5-bromo-2-methoxyphenyl)-1-arylpropen-1-ones with 2-aminobenzenethiols, confirming the structures via analytical and spectral data (Kumar et al., 2013) (Kumar et al., 2013). Similarly, the novel synthesis of 8-Substituted-2,5-dihydro-2-(4-N-dimethylaminophenyl)-4-(4-methoxyphenyl)-1,5-benzothiazepines has been reported, highlighting the importance of structural variations for potential biological activities (Pant et al., 1998) (Pant et al., 1998).

Biological Activities

Research into the biological activities of benzothiazepine derivatives has shown promising results in various areas. Some studies focus on their antimicrobial properties, as seen in the synthesis of 2,4-diaryl-2,3-dihydrobenzo[b][1,4]thiazepines, which exhibited antibacterial and antifungal activities comparable to ciprofloxacin and fluconazole (Kumar et al., 2013) (Kumar et al., 2013). Additionally, novel 1,5-benzothiazepines have been synthesized and screened for antimicrobial activity, revealing compounds with notable efficacy against various microbial strains (Subbanwad et al., 2002) (Subbanwad et al., 2002).

Anticonvulsant Properties

The anticonvulsant potential of benzothiazepine derivatives has also been a focus of research, where compounds structurally related to benzodiazepines have been evaluated for their effects on convulsions. For instance, certain derivatives have shown significant anticonvulsant activity in models predictive of anxiolytic effects, indicating their potential as nonsedative anxiolytics (Clements-Jewery et al., 1988) (Clements-Jewery et al., 1988).

Corrosion Inhibition

Interestingly, benzothiazepine derivatives have also been explored for their application in corrosion inhibition. A study on the corrosion inhibition properties of benzothiazepine derivatives on mild steel in an acid medium showed that these compounds could effectively reduce corrosion, suggesting their utility in industrial applications (Sasikala et al., 2016) (Sasikala et al., 2016).

properties

IUPAC Name

4-(1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)-2,3-dihydro-1,5-benzothiazepine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H18N2OS2/c1-26-16-12-10-15(11-13-16)22-14-19(24-17-6-2-4-8-20(17)27-22)23-25-18-7-3-5-9-21(18)28-23/h2-13,22H,14H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TVYUBQLONBGZQA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)C2CC(=NC3=CC=CC=C3S2)C4=NC5=CC=CC=C5S4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H18N2OS2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

402.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(1,3-Benzothiazol-2-yl)-2-(4-methoxyphenyl)-2,3-dihydro-1,5-benzothiazepine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.